Cas no 1912446-80-0 (6-Bromo-1-(vinylsulfonyl)indoline)

• Product Name: 6-Bromo-1-(vinylsulfonyl)indoline
• CAS No: 1912446-80-0
• MF: C₁₀H₁₀BrNO₂S
• MW: 288.160900592804
• MDL: MFCD31579421
• CID: 4785112
• Update Time: 2025-06-14

6-Bromo-1-(vinylsulfonyl)indoline Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1-(vinylsulfonyl)indoline
• 6-bromo-1-ethenylsulfonyl-2,3-dihydroindole
• BrC1=CC=C2CCN(C2=C1)S(=O)(=O)C=C
• 6-Bromo-1-(vinylsulfonyl)indoline

• MDL： MFCD31579421
• Inchi： 1S/C10H10BrNO2S/c1-2-15(13,14)12-6-5-8-3-4-9(11)7-10(8)12/h2-4,7H,1,5-6H2
• InChI Key： YKMCAKOKAFDBPK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N(CC2)S(C=C)(=O)=O

Computed Properties

• Exact Mass: 286.96156 g/mol
• Monoisotopic Mass: 286.96156 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.8
• Molecular Weight: 288.16

Additional information on 6-Bromo-1-(vinylsulfonyl)indoline

Comprehensive Analysis of 6-Bromo-1-(vinylsulfonyl)indoline (CAS No. 1912446-80-0): Properties, Applications, and Industry Trends

6-Bromo-1-(vinylsulfonyl)indoline (CAS No. 1912446-80-0) is a high-value heterocyclic compound widely recognized for its unique sulfonyl and vinyl functional groups. This brominated indoline derivative has garnered significant attention in pharmaceutical and material science research due to its versatile reactivity. The compound's molecular structure combines a 6-bromoindoline core with a vinylsulfonyl moiety, enabling applications in cross-coupling reactions and polymer modification.

Recent studies highlight the growing demand for functionalized indolines like 6-Bromo-1-(vinylsulfonyl)indoline in drug discovery. Its electrophilic vinyl group allows for click chemistry applications, particularly in bioconjugation and proteomics. Researchers are actively exploring its potential as a building block for small-molecule inhibitors targeting protein-protein interactions. The bromine atom at the 6-position provides an excellent handle for palladium-catalyzed couplings, making it valuable for structure-activity relationship (SAR) studies.

In material science, 1912446-80-0 demonstrates remarkable utility in developing photo-responsive polymers. The vinylsulfonyl group enables covalent bonding with thiol-containing compounds under mild conditions, a property leveraged in smart coatings and self-healing materials. Industry reports indicate rising interest in such compounds for advanced electronic materials, particularly in organic semiconductors and OLED precursors.

Synthetic accessibility remains a key focus for 6-Bromo-1-(vinylsulfonyl)indoline. Current green chemistry approaches emphasize atom-efficient routes using microwave-assisted synthesis or continuous flow chemistry. These methods address growing concerns about sustainable manufacturing while maintaining high regioselectivity—a critical factor given the compound's sensitivity to radical reactions at the vinyl group.

The compound's physicochemical properties warrant special consideration. With a molecular weight of 286.16 g/mol and moderate lipophilicity (predicted LogP ~2.8), 1912446-80-0 exhibits good solubility in polar aprotic solvents like DMF and DMSO. Stability studies suggest optimal storage under inert atmosphere at -20°C to prevent polymerization of the vinylsulfonyl moiety—a common challenge shared with similar electron-deficient alkenes.

Emerging applications in biomedical imaging have propelled 6-Bromo-1-(vinylsulfonyl)indoline into the spotlight. Its ability to serve as a fluorescent probe precursor through Sonogashira coupling with alkyne-tags makes it valuable for super-resolution microscopy. This aligns with the booming theranostics market, where researchers seek multifunctional agents combining diagnostic and therapeutic capabilities.

Quality control protocols for CAS 1912446-80-0 typically involve HPLC-UV analysis (purity >95%) and LC-MS confirmation. Advanced characterization techniques like 2D NMR (HSQC, HMBC) are recommended to verify the regiochemical assignment of the bromine substituent. Such rigorous analysis meets the stringent requirements of GMP-compliant pharmaceutical intermediates.

Market analysts project steady growth for brominated indoline derivatives, driven by demand in targeted cancer therapies and kinase inhibitor development. The compound's structural modularity allows rapid generation of analog libraries—a crucial advantage in high-throughput screening campaigns. Patent landscapes reveal increasing filings incorporating vinylsulfonyl indolines in protein degradation platforms like PROTACs.

From an environmental perspective, 6-Bromo-1-(vinylsulfonyl)indoline requires careful handling per REACH guidelines. While not classified as hazardous under current regulations, its reactivity profile necessitates engineering controls during large-scale use. Leading suppliers now provide life cycle assessment data to support green chemistry initiatives in organic synthesis.

Future research directions for 1912446-80-0 include exploration in bioorthogonal chemistry and covalent drug discovery. The compound's unique Michael acceptor properties make it particularly interesting for developing irreversible inhibitors with improved target residence time. Concurrently, material scientists are investigating its potential in stimuli-responsive hydrogels for drug delivery systems.